BENGHE Foundational & Exploratory

Check Availability & Pricing

Molecular weight and formula of Diboron dioxide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diboron dioxide

Cat. No.: B080103

Technical Guide: Diboron Dioxide (B202)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diboron dioxide (B202) is a linear molecule of significant interest in high-temperature
chemistry and materials science. This guide provides a comprehensive overview of its
fundamental properties, a detailed experimental protocol for its synthesis and characterization,
and a summary of its known reactivity.

Core Molecular Properties

The fundamental molecular properties of Diboron dioxide are summarized in the table below.

Property Value Reference
Chemical Formula B202 [11121[3]
Molecular Weight 53.621 g/mol [2][3]

CAS Number 13766-28-4 [2][3]
Canonical SMILES 0O=BB=0

Linear, Dooh symmetry (O=B-
B=0)

Molecular Structure

Physical State Gas (at high temperatures) [1]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b080103?utm_src=pdf-interest
https://www.benchchem.com/product/b080103?utm_src=pdf-body
https://www.benchchem.com/product/b080103?utm_src=pdf-body
https://discovery.researcher.life/article/heterogeneous-reactions-studied-by-mass-spectrometry-i-reaction-of-b2o3-s-with-h2o-g/6944b2c3bfe6313da051fc9ccf4855aa?page=2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13766284&Units=SI&Mask=FFFF
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13766284
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13766284&Units=SI&Mask=FFFF
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13766284
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13766284&Units=SI&Mask=FFFF
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13766284
https://discovery.researcher.life/article/heterogeneous-reactions-studied-by-mass-spectrometry-i-reaction-of-b2o3-s-with-h2o-g/6944b2c3bfe6313da051fc9ccf4855aa?page=2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols
Synthesis of Gas-Phase Diboron Dioxide

Diboron dioxide is a high-temperature species that is typically synthesized in the gas phase

for spectroscopic studies. The most common method involves the reaction of elemental boron

with boron trioxide at elevated temperatures under vacuum.[1] A generalized protocol using a

Knudsen effusion cell coupled with a mass spectrometer is described below.

Objective: To generate a molecular beam of Diboron dioxide for analysis.

Materials:

High-purity elemental boron powder

High-purity boron trioxide (B203) powder

Knudsen cell (typically made of a refractory material like tungsten or tantalum)
High-temperature furnace capable of reaching >1300 K

High-vacuum system

Mass spectrometer

Procedure:

Sample Preparation: A mixture of elemental boron and boron trioxide powders is prepared.
Loading the Knudsen Cell: The powder mixture is loaded into the Knudsen cell.

System Assembly: The Knudsen cell is placed inside the high-temperature furnace, which is
integrated into a high-vacuum chamber. The chamber is connected to the mass
spectrometer.

Evacuation: The system is evacuated to a high vacuum to minimize interference from
atmospheric gases.
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» Heating: The furnace is gradually heated to the desired reaction temperature, typically in the
range of 1300 K to 1500 K.[1]

» Vaporization: At these temperatures, the reaction between boron and boron trioxide
produces a vapor that effuses from the small orifice of the Knudsen cell, forming a molecular
beam. The primary vapor species under these conditions is Diboron dioxide (B202).[1]

e Analysis: The molecular beam is directed into the ion source of the mass spectrometer for
detection and analysis of the gaseous species.

Characterization by Matrix Isolation Spectroscopy

To study the spectroscopic properties of the reactive B202 molecule, it can be trapped in an
inert gas matrix at cryogenic temperatures.

Objective: To isolate and obtain the infrared spectrum of Diboron dioxide.

Materials:

Apparatus for gas-phase synthesis of B202 (as described above)

Cryostat with a cold window (e.g., Csl)

Inert matrix gas (e.g., Argon)

Infrared spectrometer
Procedure:

o Generation of B202: A stream of gaseous B202 is produced as described in the previous
protocol.

o Matrix Gas Co-deposition: The B202 vapor is mixed with a large excess of the inert matrix
gas (e.g., Ar).

o Deposition: The gas mixture is directed towards the cold window of the cryostat, which is
maintained at a very low temperature (typically around 10-20 K).
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e Matrix Formation: The gases condense on the cold window, forming a solid, inert matrix in
which individual B202 molecules are trapped and isolated.

e Spectroscopic Analysis: The infrared spectrum of the matrix-isolated B202 can then be
recorded.

Molecular Structure and Formation

The molecular structure of Diboron dioxide is linear with a Deoh point group symmetry. The
bonding can be represented as O=B-B=0.

Click to download full resolution via product page

Molecular structure of Diboron dioxide.

The formation of Diboron dioxide from the high-temperature reaction of boron and boron
trioxide can be visualized as follows:

High Temperature
(>1300 K)
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Formation of Diboron dioxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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